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Compound of Interest

Compound Name:
(R)-alpha-Allyl-proline

hydrochloride

CAS No.: 177206-69-8

Cat. No.: B112117

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive overview of the physicochemical

properties, structure, and potential applications of (R)-alpha-Allyl-proline hydrochloride.

Introduction
(R)-alpha-Allyl-proline hydrochloride is a synthetic derivative of the amino acid proline. As a

chiral molecule, it serves as a valuable building block in organic synthesis, particularly in the

development of novel peptides and complex molecular architectures. Its hydrochloride salt form

generally enhances its stability and solubility in aqueous media, facilitating its use in various

reaction conditions. This guide summarizes the key technical data for this compound.

Physicochemical Properties
The quantitative properties of (R)-alpha-Allyl-proline hydrochloride are summarized in the

table below for easy reference.
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Property Value Citations

Molecular Weight 191.66 g/mol [1][2]

Molecular Formula C₈H₁₄ClNO₂ [1][2]

CAS Number 177206-69-8 [1][3]

IUPAC Name
(2R)-2-prop-2-enylpyrrolidine-

2-carboxylic acid;hydrochloride
[2]

Melting Point >118°C (decomposes) [4]

Appearance
Off-White to Pale Beige

Solid/Powder
[4]

Solubility
Slightly soluble in DMSO,

Methanol, and Water
[4]

Molecular Structure
The chemical structure of (R)-alpha-Allyl-proline hydrochloride is depicted below. The

diagram illustrates the pyrrolidine ring characteristic of proline, with an allyl group and a

carboxylic acid group attached to the alpha-carbon. The "(R)" designation indicates the

stereochemistry at this chiral center.

Caption: 2D structure of (R)-alpha-Allyl-proline hydrochloride.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis and purification of (R)-alpha-
Allyl-proline hydrochloride are not readily available in the public domain. However, based on

the synthesis of similar proline analogs, a general synthetic approach can be outlined.

General Synthesis Workflow:

Starting Material
(e.g., Proline derivative) N-protection Allylation at

alpha-carbon Deprotection
Purification

(e.g., Crystallization,
Chromatography)

(R)-alpha-Allyl-proline
hydrochloride

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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